Cas no 1355004-61-3 (2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid)

• Product Name: 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid
• CAS No: 1355004-61-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD26938742
• CID: 4592814
• PubChem ID: 54595470
• Update Time: 2025-05-20

2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid

• MDL： MFCD26938742
• Inchi： 1S/C11H10N2O2/c1-8-12-7-10(11(14)15)13(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)
• InChI Key： HNNQOUCTXKEOOY-UHFFFAOYSA-N
• SMILES： C1(C)N(C2=CC=CC=C2)C(C(O)=O)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid

Introduction to 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid (CAS No. 1355004-61-3) and Its Emerging Applications in Chemical Biology

2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid, identified by the CAS number 1355004-61-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazole family, which is well-known for its broad spectrum of applications in pharmaceuticals, agrochemicals, and material science. The presence of both methyl and phenyl substituents in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The imidazole ring in 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid is a key feature that influences its interactions with biological targets. Imidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid group at the 5-position further enhances its potential as a pharmacophore by allowing for various functionalization strategies, such as esterification or amidation, which can modulate its bioavailability and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid with target proteins more accurately. These studies have revealed that the compound can interact with enzymes and receptors involved in critical cellular pathways, such as the PI3K/Akt signaling pathway and the MAPK cascade. Such interactions suggest that this compound may have therapeutic potential in treating diseases associated with dysregulation of these pathways.

In addition to its pharmacological relevance, 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid has been explored as a building block in the synthesis of more complex molecules. Its versatile structure allows for the introduction of additional functional groups, enabling the creation of novel derivatives with enhanced biological activity. For instance, researchers have synthesized analogs of this compound that exhibit improved binding affinity to specific enzymes, demonstrating its utility as a starting point for drug development.

The synthesis of 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid has been optimized through various methodologies, including multi-step organic synthesis and catalytic processes. These methods have been refined to improve yield and purity, making it more accessible for research purposes. The availability of high-quality starting materials has facilitated numerous studies on its chemical properties and reactivity, contributing to a deeper understanding of its potential applications.

One of the most promising areas of research involving 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid is its role in developing treatments for neurological disorders. Studies have shown that imidazole derivatives can cross the blood-brain barrier and interact with neurotransmitter receptors, suggesting their potential use in managing conditions such as Alzheimer's disease and Parkinson's disease. The carboxylic acid moiety in this compound allows for further modifications that could enhance its ability to interact with specific neural targets.

Another significant application of 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid is in the field of materials science. Its unique structural features make it suitable for designing organic semiconductors and catalysts. Researchers have explored its use in creating novel materials with enhanced electronic properties, which could be applied in flexible electronics and solar cells. The ability to functionalize the imidazole ring further expands its potential in this area, allowing for the development of tailored materials with specific characteristics.

The environmental impact of using 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid has also been studied extensively. Researchers have focused on developing sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote green chemistry and sustainable practices in pharmaceutical manufacturing. By optimizing synthetic methodologies, scientists aim to make the production of this compound more environmentally friendly while maintaining high standards of quality and efficiency.

In conclusion, 2-methyl-1-phenyl-1H-imidazole-5-carboxylic acid (CAS No. 1355004-61-3) is a multifaceted compound with significant potential in various fields, including pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and biological activities make it a valuable tool for researchers seeking to develop new treatments and materials. As our understanding of its properties continues to grow, so too will its applications across multiple disciplines.